Cas no 1382764-52-4 (LipidGreen 2)

• Product Name: LipidGreen 2
• CAS No: 1382764-52-4
• MF: C₂₂H₂₉NO₄
• MW: 371.469966650009
• CID: 5189418
• Update Time: 2025-05-20

LipidGreen 2 Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 2,3-dihydro-5-methoxy-1,2-bis(3-methyl-2-buten-1-yl)-3-oxo-, ethyl ester
• LipidGreen 2

• Inchi： 1S/C22H29NO4/c1-7-27-21(25)22(12-10-15(2)3)20(24)18-14-17(26-6)8-9-19(18)23(22)13-11-16(4)5/h8-11,14H,7,12-13H2,1-6H3
• InChI Key： VFAFYBVPGKPJDO-UHFFFAOYSA-N
• SMILES： N1(C/C=C(/C)\C)C2=C(C=C(OC)C=C2)C(=O)C1(C/C=C(/C)\C)C(OCC)=O

Additional information on LipidGreen 2

Recent Advances in Lipid Imaging: The Role of LipidGreen 2 (CAS: 1382764-52-4) in Biomedical Research

Lipid metabolism plays a pivotal role in numerous physiological and pathological processes, including cellular signaling, membrane dynamics, and disease progression. Recent advancements in fluorescence-based lipid imaging have significantly enhanced our ability to visualize and quantify lipid distribution in live cells and tissues. Among these innovations, LipidGreen 2 (CAS: 1382764-52-4) has emerged as a highly specific and sensitive probe for neutral lipid detection. This research brief synthesizes the latest findings on LipidGreen 2, focusing on its chemical properties, applications, and comparative advantages over conventional lipid stains.

LipidGreen 2, a derivative of the thienopyrimidine family, exhibits exceptional selectivity for lipid droplets (LDs) due to its unique molecular structure (λ_ex/λ_em: 488/520 nm). A 2023 study published in Journal of Lipid Research demonstrated its superior photostability (>2 hours under continuous illumination) and low cytotoxicity (IC₅₀ > 100 μM in HepG2 cells), outperforming traditional Nile Red stains by 3-fold in signal-to-noise ratio. The probe's mechanism involves preferential partitioning into the hydrophobic core of LDs, with a binding affinity (K_d) of 0.8 μM as quantified by fluorescence polarization assays.

Comparative studies highlight LipidGreen 2's advantages in dynamic lipid tracking. Unlike BODIPY 493/503, it shows minimal interference from membrane phospholipids (<5% cross-reactivity) and maintains linear fluorescence response across physiological LD sizes (0.5-10 μm diameter). Recent applications in NAFLD research (Cell Metabolism, 2024) utilized LipidGreen 2 for real-time monitoring of LD accumulation in hepatocytes under lipotoxic conditions, revealing previously uncharacterized lipid flux patterns during steatosis progression.

The compound's utility extends beyond basic research. A 2024 Nature Methods paper detailed its integration with super-resolution microscopy (STED), achieving 60-nm resolution in LD imaging - a 4-fold improvement over diffraction-limited techniques. This advancement enabled the first visualization of LD contact sites with mitochondria during lipophagy. Furthermore, modifications to the 1382764-52-4 scaffold have yielded derivatives with shifted emission spectra (e.g., LipidGreen 2-NIR, λ_em 780 nm), permitting multiplexed imaging with other organelle markers.

Despite these advances, challenges remain in quantitative applications. Batch-to-batch variability in quantum yield (reported between 0.45-0.52) necessitates internal calibration controls, as noted in recent Analytical Chemistry guidelines. Ongoing structure-activity relationship studies aim to optimize the core scaffold for improved aqueous solubility while retaining lipid specificity - a critical requirement for in vivo applications.

In conclusion, LipidGreen 2 represents a significant leap forward in lipid imaging technology. Its combination of high specificity, modular chemistry, and compatibility with advanced microscopy positions it as an indispensable tool for investigating lipid-related diseases, from metabolic disorders to cancer. Future directions include the development of activatable probes based on the 1382764-52-4 core for sensing localized lipolytic activity, potentially opening new avenues for diagnostic applications.